Cas no 1806390-68-0 (6-Hydroxy-4-nitronicotinic acid)
6-Hydroxy-4-nitronicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-4-nitronicotinic acid
-
- Inchi: 1S/C6H4N2O5/c9-5-1-4(8(12)13)3(2-7-5)6(10)11/h1-2H,(H,7,9)(H,10,11)
- InChI Key: YKBARCHBDWGWPT-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C(=O)O)=CN1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 349
- XLogP3: -1
- Topological Polar Surface Area: 112
6-Hydroxy-4-nitronicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003563-250mg |
6-Hydroxy-4-nitronicotinic acid |
1806390-68-0 | 95% | 250mg |
$931.00 | 2022-03-31 | |
| Alichem | A029003563-500mg |
6-Hydroxy-4-nitronicotinic acid |
1806390-68-0 | 95% | 500mg |
$1,617.60 | 2022-03-31 | |
| Alichem | A029003563-1g |
6-Hydroxy-4-nitronicotinic acid |
1806390-68-0 | 95% | 1g |
$2,895.00 | 2022-03-31 | |
| Enamine | EN300-365768-1.0g |
6-hydroxy-4-nitropyridine-3-carboxylic acid |
1806390-68-0 | 1.0g |
$1216.0 | 2023-03-02 | ||
| Enamine | EN300-365768-2.5g |
6-hydroxy-4-nitropyridine-3-carboxylic acid |
1806390-68-0 | 2.5g |
$2520.0 | 2023-03-02 | ||
| Enamine | EN300-365768-5.0g |
6-hydroxy-4-nitropyridine-3-carboxylic acid |
1806390-68-0 | 5.0g |
$3190.0 | 2023-03-02 | ||
| Enamine | EN300-365768-10.0g |
6-hydroxy-4-nitropyridine-3-carboxylic acid |
1806390-68-0 | 10.0g |
$4013.0 | 2023-03-02 |
6-Hydroxy-4-nitronicotinic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 6-Hydroxy-4-nitronicotinic acid
6-Hydroxy-4-nitronicotinic acid (CAS No. 1806390-68-0): A Comprehensive Overview
6-Hydroxy-4-nitronicotinic acid (CAS No. 1806390-68-0) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various scientific and medical domains. This article aims to provide a detailed and comprehensive overview of 6-Hydroxy-4-nitronicotinic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Properties and Structure
6-Hydroxy-4-nitronicotinic acid is a derivative of nicotinic acid, also known as niacin or vitamin B3. The compound features a pyridine ring with a hydroxyl group at the 6-position and a nitro group at the 4-position. The molecular formula of 6-Hydroxy-4-nitronicotinic acid is C7H5N2O4, and its molecular weight is approximately 187.12 g/mol. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both fundamental and applied research.
The hydroxyl group in 6-Hydroxy-4-nitronicotinic acid can participate in hydrogen bonding, which influences the compound's solubility and reactivity. The nitro group, on the other hand, introduces electron-withdrawing effects, affecting the electronic distribution within the molecule and potentially influencing its biological activity. These properties make 6-Hydroxy-4-nitronicotinic acid a versatile compound for various chemical reactions and biological studies.
Synthesis Methods
The synthesis of 6-Hydroxy-4-nitronicotinic acid has been explored through several methods, each with its own advantages and limitations. One common approach involves the nitration of 6-hydroxynicotinic acid followed by oxidation to form the nitro derivative. This method typically uses concentrated nitric acid or a mixture of nitric and sulfuric acids as nitrating agents. The reaction conditions, such as temperature and reaction time, are carefully controlled to ensure high yields and purity of the product.
An alternative synthetic route involves the condensation of 2-hydroxypyridine with nitroacetic acid in the presence of a suitable catalyst. This method offers a more environmentally friendly approach by reducing the use of harsh reagents and minimizing waste generation. Recent advancements in green chemistry have further optimized this process, making it more sustainable and cost-effective.
Biological Activities and Applications
6-Hydroxy-4-nitronicotinic acid has shown promising biological activities that make it a valuable compound for pharmaceutical research. One of its key applications is in the development of anti-inflammatory drugs. Studies have demonstrated that 6-Hydroxy-4-nitronicotinic acid exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 6-Hydroxy-4-nitronicotinic acid has been investigated for its antioxidant properties. The presence of the hydroxyl group allows the molecule to scavenge free radicals, thereby protecting cells from oxidative damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.
Clinical Trials and Research Developments
The potential therapeutic applications of 6-Hydroxy-4-nitronicotinic acid have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-stage clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand its long-term effects and optimize dosing regimens.
In recent years, researchers have also explored the use of 6-Hydroxy-4-nitronicotinic acid in combination therapies. For example, combining it with existing anti-inflammatory drugs has been shown to enhance therapeutic outcomes in preclinical models of inflammatory diseases. These findings highlight the potential synergistic effects of 6-Hydroxy-4-nitronicotinic acid when used in conjunction with other treatments.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 6-Hydroxy-4-nitronicotinic acid continues to uncover new insights into its biological activities and potential applications. Future studies should focus on elucidating the molecular mechanisms underlying its anti-inflammatory and antioxidant effects, as well as exploring its use in combination therapies for various diseases.
In conclusion, 6-Hydroxy-4-nitronicotinic acid (CAS No. 1806390-68-0) is a promising compound with diverse biological activities that make it an attractive target for pharmaceutical research. Its unique chemical structure and properties offer numerous opportunities for developing novel therapeutic agents to address unmet medical needs. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and improving patient outcomes.
1806390-68-0 (6-Hydroxy-4-nitronicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)